Cas no 851987-79-6 (4-N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-dimethylbenzene-1-sulfonamide)
4-N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-dimethylbenzene-1-sulfonamide
- 4-[N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl]-N,N-dimethylbenzene-1-sulfonamide
- 851987-79-6
- F0642-3867
- 4-[[(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)amino]carbamoyl]-N,N-dimethylbenzenesulfonamide
- AKOS024590855
- 4-(2-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)hydrazinecarbonyl)-N,N-dimethylbenzenesulfonamide
-
- Inchi: 1S/C18H20N4O4S2/c1-11-5-10-14(26-4)15-16(11)27-18(19-15)21-20-17(23)12-6-8-13(9-7-12)28(24,25)22(2)3/h5-10H,1-4H3,(H,19,21)(H,20,23)
- InChI Key: QMCGVTAQGVKUEV-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(NNC2=NC3C(=CC=C(C)C=3S2)OC)=O)=CC=1)(N(C)C)(=O)=O
Computed Properties
- Exact Mass: 420.09259748g/mol
- Monoisotopic Mass: 420.09259748g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 647
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 137Ų
4-N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-dimethylbenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0642-3867-2μmol |
4-[N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl]-N,N-dimethylbenzene-1-sulfonamide |
851987-79-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0642-3867-5μmol |
4-[N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl]-N,N-dimethylbenzene-1-sulfonamide |
851987-79-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0642-3867-10μmol |
4-[N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl]-N,N-dimethylbenzene-1-sulfonamide |
851987-79-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0642-3867-20μmol |
4-[N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl]-N,N-dimethylbenzene-1-sulfonamide |
851987-79-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0642-3867-1mg |
4-[N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl]-N,N-dimethylbenzene-1-sulfonamide |
851987-79-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0642-3867-2mg |
4-[N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl]-N,N-dimethylbenzene-1-sulfonamide |
851987-79-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0642-3867-3mg |
4-[N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl]-N,N-dimethylbenzene-1-sulfonamide |
851987-79-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0642-3867-4mg |
4-[N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl]-N,N-dimethylbenzene-1-sulfonamide |
851987-79-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0642-3867-5mg |
4-[N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl]-N,N-dimethylbenzene-1-sulfonamide |
851987-79-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0642-3867-10mg |
4-[N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl]-N,N-dimethylbenzene-1-sulfonamide |
851987-79-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
4-N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-dimethylbenzene-1-sulfonamide Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 4-N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-dimethylbenzene-1-sulfonamide
Comprehensive Overview of 4-N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-dimethylbenzene-1-sulfonamide (CAS No. 851987-79-6)
The compound 4-N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-dimethylbenzene-1-sulfonamide, identified by its CAS No. 851987-79-6, is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry and materials science. Its unique structural features, including the benzothiazole and sulfonamide moieties, make it a promising candidate for various applications, ranging from pharmaceutical development to advanced material synthesis. This article delves into the properties, potential applications, and current research trends surrounding this compound, while addressing common queries and interests from the scientific community.
One of the most intriguing aspects of 4-N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-dimethylbenzene-1-sulfonamide is its structural complexity. The presence of a benzothiazole ring, which is known for its biological activity, combined with a sulfonamide group, often associated with antibacterial and antifungal properties, suggests potential therapeutic applications. Researchers are particularly interested in exploring its efficacy as a kinase inhibitor or enzyme modulator, given the growing demand for novel drug candidates in oncology and metabolic disorders. The compound's CAS No. 851987-79-6 serves as a critical identifier for researchers looking to source or study this molecule further.
In addition to its pharmaceutical potential, 4-N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-dimethylbenzene-1-sulfonamide has also been investigated for its role in materials science. The benzothiazole moiety is known to contribute to the optical and electronic properties of materials, making this compound a candidate for use in organic semiconductors or fluorescent probes. With the rise of green chemistry and sustainable material development, researchers are keen to explore how this compound can be integrated into eco-friendly technologies. Its CAS No. 851987-79-6 is frequently cited in patents and academic papers focusing on innovative material designs.
The synthesis and characterization of 4-N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-dimethylbenzene-1-sulfonamide require advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming the compound's purity and structural integrity, which are critical for both research and industrial applications. The compound's CAS No. 851987-79-6 is often used in databases and literature to ensure accurate referencing and reproducibility of studies. As the demand for high-purity chemicals grows, so does the importance of reliable synthesis protocols for this molecule.
Another area of interest is the compound's potential role in drug discovery and targeted therapy. With the increasing prevalence of drug-resistant pathogens and complex diseases, there is a pressing need for new chemical entities that can address these challenges. The benzothiazole and sulfonamide groups in 4-N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-dimethylbenzene-1-sulfonamide offer a versatile scaffold for medicinal chemists to explore. Researchers are particularly interested in its structure-activity relationships (SAR) to optimize its biological effects.
From an industrial perspective, the scalability of producing 4-N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-dimethylbenzene-1-sulfonamide is a topic of ongoing research. Companies specializing in custom synthesis and contract manufacturing are exploring cost-effective and sustainable methods to produce this compound at scale. The CAS No. 851987-79-6 is a key reference for these endeavors, ensuring consistency and quality across batches. As the compound gains traction in both academic and industrial settings, its commercial viability is expected to rise.
In conclusion, 4-N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-dimethylbenzene-1-sulfonamide (CAS No. 851987-79-6) represents a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features, combined with the growing interest in targeted therapies and sustainable materials, position it as a molecule of great promise. Researchers and industry professionals alike are encouraged to explore its applications further, leveraging its CAS No. 851987-79-6 for accurate identification and collaboration.
851987-79-6 (4-N'-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)hydrazinecarbonyl-N,N-dimethylbenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)